Cas no 1538971-97-9 (2,5-dimethyloctanoic acid)

2,5-dimethyloctanoic acid structure
2,5-dimethyloctanoic acid structure
Product Name:2,5-dimethyloctanoic acid
CAS No:1538971-97-9
MF:C10H20O2
MW:172.264603614807
CID:5601874
PubChem ID:81009366
Update Time:2023-08-26

2,5-dimethyloctanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2,5-dimethyloctanoic acid
    • SCHEMBL22500675
    • AKOS019578448
    • 1538971-97-9
    • EN300-1854960
    • Inchi: 1S/C10H20O2/c1-4-5-8(2)6-7-9(3)10(11)12/h8-9H,4-7H2,1-3H3,(H,11,12)
    • InChI Key: GMQQCOYAGZTOEF-UHFFFAOYSA-N
    • SMILES: OC(C(C)CCC(C)CCC)=O

Computed Properties

  • Exact Mass: 172.146329876g/mol
  • Monoisotopic Mass: 172.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 37.3Ų

2,5-dimethyloctanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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